3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride
Overview
Description
3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride is a chemical compound with the IUPAC name (1r,3r)-3- (3- (trifluoromethoxy)phenyl)cyclobutan-1-amine hydrochloride . It has a molecular weight of 231.22 . It is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H12F3NO.ClH/c12-11(13,14)16-10-3-1-7(2-4-10)8-5-9(15)6-8 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 231.22 . The compound is stored at 4 degrees Celsius .Scientific Research Applications
Synthesis and Chemical Properties
Efficient Synthesis and Functionalization : A novel series of uniquely functionalized 3-aminocyclobut-2-en-1-ones, which are closely related to 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride, have been synthesized through facile condensation processes. These compounds lend themselves to further substitution by various electrophilic reagents and have shown potency as VLA-4 antagonists (Brand et al., 2003).
Cation Radical Polymerization : The stable cation radical salt tris(4-bromophenyl)aminium hexachloroantimonate in dichloromethane solvent converts certain monomers into cyclobutane polymers. This process demonstrates a fundamentally new polymerization mechanism and involves the cyclobutane ring, a core component of this compound (Bauld et al., 1996).
Cyclobutane Ring Applications : The first [4 + 2]-annulation between aminocyclobutanes and aldehydes to access tetrahydropyranyl amines is an important chemical reaction. This process uses thymine- or fluorouracil-substituted cyclobutanes to create six-membered ring nucleoside analogues, indicating a potential application in medicinal chemistry (Perrotta et al., 2015).
Medicinal and Biological Applications
- Monoamine Oxidase Inactivators : 1-Phenylcyclobutylamine, closely related to the cyclobutylamine structure of this compound, is both a substrate and a time-dependent irreversible inactivator of monoamine oxidase (MAO). This suggests potential applications in neuroscience and pharmacology (Silverman & Zieske, 1986).
Material Science and Catalysis
- Copper-Catalyzed Amination Reactions : A diphosphinidenecyclobutene ligand was used in copper-catalyzed amination reactions of aryl halides with amines, demonstrating the utility of cyclobutane derivatives in catalytic processes (Gajare et al., 2004).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . The compound can also cause eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3-[4-(trifluoromethoxy)phenyl]cyclobutan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3NO.ClH/c12-11(13,14)16-10-3-1-7(2-4-10)8-5-9(15)6-8;/h1-4,8-9H,5-6,15H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRXIAOHGKKDSKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1N)C2=CC=C(C=C2)OC(F)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1269152-56-8 | |
Record name | Cyclobutanamine, 3-[4-(trifluoromethoxy)phenyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1269152-56-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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